Cas no 157138-02-8 (1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-2-(2-propen-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-2-(2-propen-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 157138-02-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6088357
• PubChem ID: 10966669
• Update Time: 2024-01-13

1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-2-(2-propen-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-2-(2-propen-1-yl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(hydroxymethyl)-2-(prop-2-en-1-yl)pyrrolidine-1-carboxylate
• tert-Butyl 2-allyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• 157138-02-8
• EN300-7253587

• Inchi： 1S/C13H23NO3/c1-5-7-13(10-15)8-6-9-14(13)11(16)17-12(2,3)4/h5,15H,1,6-10H2,2-4H3
• InChI Key： HSFGAYNBAQCKHM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1(CO)CC=C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 323.7±15.0 °C(Predicted)
• pka: 14.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids